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Compound of Interest

Compound Name: 3-Chloro-1H-pyrrolo[2,3-c]pyridine
CAS No.: 1384079-12-2
Cat. No.: B2731921

Get Quote

Executive Summary

3-Chloro-1H-pyrrolo[2,3-c]pyridine (also known as 3-chloro-6-azaindole) represents a critical
scaffold in the design of ATP-competitive kinase inhibitors. Unlike its more common isomer, 7-
azaindole (pyrrolo[2,3-b]pyridine), the 6-azaindole core offers a distinct hydrogen-bonding
vector profile at the hinge-binding region of kinases, often resulting in altered selectivity
profiles.

The introduction of a chlorine atom at the C3 position serves two primary functions in drug
discovery:

» Metabolic Blocking: It prevents oxidative metabolism at the electron-rich C3 position, a
common soft spot in azaindoles.

» Electronic Modulation: It lowers the pKa of the pyrrole NH, potentially strengthening
hydrogen bond donor capability.
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This guide provides a rigorous technical framework for the synthesis, purification, and structural
elucidation of this compound, prioritizing self-validating analytical protocols.

Chemical Identity & Physicochemical Properties

Before initiating characterization, the fundamental identity of the target molecule must be
established to differentiate it from its isomers (4-, 5-, and 7-azaindoles).

Property Data Note
3-Chloro-1H-pyrrolo[2,3- )
IUPAC Name o Core: 6-Azaindole
C]pyridine
CAS Number 898747-07-8 Verified Identifier
Molecular Formula C7H5CIN2
Molecular Weight 152.58 g/mol Monoisotopic: 152.01
Appearance Off-white to pale yellow solid Light sensitive
Solubility DMSO, Methanol, DMF Poor in water
~11.5 (Pyrrole NH), ~4.5
pKa (Calc) Cl reduces pKa vs parent

(Pyridine N)

Synthesis & Impurity Profiling

To accurately characterize the compound, one must understand its genesis. The primary
impurity profile is derived from the regioselectivity of the halogenation step.

2.1 Synthetic Route: Electrophilic Aromatic Substitution

The most reliable protocol involves the direct chlorination of the parent 6-azaindole using N-
Chlorosuccinimide (NCS).

» Reagents: 1H-pyrrolo[2,3-c]pyridine (1.0 eq), NCS (1.05 eq).
e Solvent: DMF (Dimethylformamide) or CH2CI2.

o Conditions: Room temperature, 2—4 hours.
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e Mechanism: The pyrrole ring is significantly more electron-rich than the pyridine ring. Within
the pyrrole ring, the C3 position is the preferred site for electrophilic attack (SEAr) due to the
stability of the sigma complex intermediate, which does not disrupt the aromaticity of the
pyridine ring as significantly as C2 attack would.

2.2 Critical Impurities

e 2,3-Dichloro impurity: Result of over-chlorination (requires excess NCS).
e 2-Chloro isomer: Thermodynamic product (rare under kinetic control).

¢ N-Chloro intermediate: Kinetic intermediate that usually rearranges to C3; detected if

reaction is quenched too early.
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Figure 1: Synthesis Pathway and Impurity Origin. The C3 selectivity is driven by the
preservation of the pyridine aromatic sextet during the transition state.

Spectroscopic Characterization Protocols

This section details the self-validating logic for confirming the structure.

3.1 Nuclear Magnetic Resonance (NMR)

The 1H NMR spectrum provides the definitive proof of regiochemistry (C3 vs C2 substitution).

Solvent: DMSO-d6 (Preferred for solubility and distinct NH signal).
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Expert Insight:

o Regiochemistry Check: If the signal at ~6.5 ppm (characteristic of H3 in the parent 6-

azaindole) is present, the reaction is incomplete.
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e Isomer Check: If the signal at ~7.7 ppm (H2) remains a doublet, you likely have the wrong
isomer or starting material. In the 3-chloro product, H2 has no vicinal neighbor to couple
with, collapsing to a sharp singlet.

3.2 Mass Spectrometry (MS)

MS is used not just for molecular weight confirmation but for elemental composition verification
via isotope patterns.

 |lonization Mode: ESI+ (Electrospray lonization, Positive mode).
e Parent lon [M+H]+: m/z 153.0 (for 35Cl).

 |sotope Pattern: The presence of a single Chlorine atom dictates a specific 3:1 ratio between
the [M+H]+ (153.0) and [M+H+2]+ (155.0) peaks.

o Validation: If the M+2 peak is absent, the compound is not chlorinated. If the ratio is ~1:1,
you have likely formed the dichloro impurity.

Chromatographic Purity Analysis (HPLC)

A generic gradient is insufficient for separating the 3-chloro product from the 2-chloro isomer or
the parent. A focused gradient is required.

Method Parameters:

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 3.5 um, 4.6 x 100 mm.
» Mobile Phase A: 0.1% Formic Acid in Water.

» Mobile Phase B: Acetonitrile.

e Gradient:

o

0-2 min: 5% B (Hold)

[¢]

2-12 min: 5% -> 60% B (Linear Ramp)

[¢]

12-15 min: 95% B (Wash)
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e Detection: UV at 254 nm (aromatic core) and 280 nm.

Retention Logic:

o Parent (6-Azaindole): Most polar, elutes first.

e 3-Chloro Product: More lipophilic (Cl is hydrophobic), elutes later.
e 2,3-Dichloro Impurity: Most lipophilic, elutes last.

Analytical Decision Tree

The following workflow illustrates the logical steps a researcher should take to validate the

compound, ensuring no false positives.
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Figure 2: Analytical Triage. This workflow filters out common errors such as incomplete reaction
(parent present) or over-chlorination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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